Cas no 185757-91-9 (1-(3-Methoxy-3-methylbut-1-yn-1-yl)-2,3,4,5,6-pentamethylbenzene)

• Product Name: 1-(3-Methoxy-3-methylbut-1-yn-1-yl)-2,3,4,5,6-pentamethylbenzene
• CAS No: 185757-91-9
• MF: C₁₇H₂₄O
• MW: 244.371865272522
• CID: 2785367
• PubChem ID: 71348642
• Update Time: 2025-04-21

1-(3-Methoxy-3-methylbut-1-yn-1-yl)-2,3,4,5,6-pentamethylbenzene Chemical and Physical Properties

Names and Identifiers

• DTXSID70774529
• 1-(3-Methoxy-3-methylbut-1-yn-1-yl)-2,3,4,5,6-pentamethylbenzene
• 185757-91-9

• Inchi： 1S/C17H24O/c1-11-12(2)14(4)16(15(5)13(11)3)9-10-17(6,7)18-8/h1-8H3
• InChI Key： XGVLFVSZVYSIPA-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)C#CC1C(C)=C(C)C(C)=C(C)C=1C

Computed Properties

• Exact Mass: 244.182715385Da
• Monoisotopic Mass: 244.182715385Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų